Cas no 401892-81-7 (3-pentafluorosulfur benzoyl chloride)

3-Pentafluorosulfur benzoyl chloride is a fluorinated aromatic acyl chloride with the molecular formula C₇H₂ClF₅SO. This compound is characterized by the presence of a pentafluorosulfur (-SF₅) group, which enhances its reactivity and stability under demanding conditions. The electron-withdrawing nature of the -SF₅ group makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Its high reactivity as an acylating agent allows for efficient incorporation into complex molecular frameworks. The compound’s thermal and chemical stability, coupled with its compatibility with a range of solvents, makes it suitable for use in precision organic synthesis. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

3-pentafluorosulfur benzoyl chloride structure

401892-81-7 structure

Product Name:3-pentafluorosulfur benzoyl chloride

CAS No:401892-81-7

MF:C₇H₄ClF₅OS

MW:266.616077423096

MDL:MFCD03788522

CID:925454

PubChem ID:2779213

Update Time:2025-06-08

3-pentafluorosulfur benzoyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-pentafluorosulfur benzoyl chloride
- 3-(Pentafluorothio)benzoyl chloride
- 3-(Pentafluorosulfanyl)benzoyl chloride
- AC1MCV12
- AG-B-94299
- CTK6G5430
- SBB053612
- 3-(pentafluoro-lambda6-sulfanyl)benzoyl chloride
- IDHIADOQLRPGHK-UHFFFAOYSA-N
- AKOS015956760
- MFCD03788522
- DTXSID00381326
- DB-228396
- 3-(PENTAFLUORO-??-SULFANYL)BENZOYL CHLORIDE
- JS-4015
- 401892-81-7
- SCHEMBL477610
- 3-(Pentafluorosulfanyl)benzoylchloride
- 3-(Pentafluorosulfur)benzoyl chloride
- MDL： MFCD03788522
- Inchi： 1S/C7H4ClF5OS/c8-7(14)5-2-1-3-6(4-5)15(9,10,11,12)13/h1-4H
- InChI Key： IDHIADOQLRPGHK-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CC(=C1)S(F)(F)(F)(F)F)=O

Computed Properties

Exact Mass: 265.9591544g/mol
Monoisotopic Mass: 265.9591544g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 18.1Å²

Experimental Properties

Sensitiveness: Moisture Sensitive

3-pentafluorosulfur benzoyl chloride Security Information

HazardClass：8

3-pentafluorosulfur benzoyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	066653-5g	3-(Pentafluorosulfanyl)benzoyl chloride	401892-81-7	99%	5g	￡144.00	2022-03-01
Fluorochem	066653-25g	3-(Pentafluorosulfanyl)benzoyl chloride	401892-81-7	99%	25g	￡576.00	2022-03-01
Apollo Scientific	PC0807-1g	3-(Pentafluorothio)benzoyl chloride	401892-81-7		1g	£200.00	2025-02-19
Apollo Scientific	PC0807-5g	3-(Pentafluorothio)benzoyl chloride	401892-81-7		5g	£700.00	2025-02-19
abcr	AB228200-1 g	3-(Pentafluorothio)benzoyl chloride; .	401892-81-7		1 g	€394.50	2023-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H33205-1g	3-(Pentafluorothio)benzoyl chloride, 97%	401892-81-7	97%	1g	￥1910.00	2023-02-26
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	H33205-5g	3-(Pentafluorothio)benzoyl chloride, 97%	401892-81-7	97%	5g	￥5440.00	2023-02-26
abcr	AB228200-1g	3-(Pentafluorothio)benzoyl chloride; .	401892-81-7		1g	€464.80	2025-04-19
A2B Chem LLC	AF83141-1g	3-(Pentafluorosulfanyl)benzoyl chloride	401892-81-7		1g	$464.00	2024-04-20
A2B Chem LLC	AF83141-5g	3-(Pentafluorosulfanyl)benzoyl chloride	401892-81-7		5g	$1180.00	2024-04-20